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Compound of Interest

5-lodo-2-methoxy-4-
Compound Name:
methylpyrimidine

Cat. No.: B11805592

Get Quote

Executive Summary & Compound Identification

5-lodo-2-methoxy-4-methylpyrimidine (CAS: 1239112-06-1) is a halogenated heterocyclic
building block.[1] While not classified as an acutely toxic P-listed substance (like cyanides), its
disposal requires strict adherence to halogenated waste protocols.[2]

Improper disposal—specifically mixing this iodinated compound with non-halogenated solvents
—can compromise downstream incineration systems by generating corrosive Hydrogen lodide
(HI) gas, leading to regulatory fines and elevated disposal costs.[2]
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Chemical Property Data

CAS Number 1239112-06-1

Molecular Formula

Physical State Solid (Powder/Crystalline)

Irritant (Skin/Eye/Respiratory); Halogenated
Hazard Class

Organic
RCRA Waste Status Hazardous (Characteristic); Not P-Listed
Critical Incompatibility Strong Oxidizers, Strong Acids

Critical Note: This compound contains stable chemical iodine (

). Unless synthesized with specific radioisotopes (

), it is NOT radioactive waste.[2] Do not place in decay-in-storage bins.

Pre-Disposal Assessment & Segregation

The primary operational error in handling iodinated pyrimidines is "waste stream cross-
contamination."

The "Halogen Rule" (Scientific Rationale)

Standard organic waste incinerators operate at temperatures sufficient to burn carbon
skeletons. However, burning iodine-containing compounds releases Hydrogen lodide (HI) and
elemental lodine (

) vapors.[2]
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* Non-Halogenated Stream: Cheaper disposal; fuels energy recovery.

+ Halogenated Stream: Requires specialized incinerators with caustic scrubbers to neutralize
acid gases.

Directive: You must segregate this compound into the Halogenated waste stream.[3] Even a
small amount of this solid dissolved in a non-halogenated solvent (like acetone) reclassifies the
entire container as halogenated waste.

Waste Stream Decision Matrix

Waste Generation:

5-lodo-2-methoxy-4-methylpyrimidine

Physical State?

ure Powder/Crystals \Reaction Mixture/Wash

Solid Waste Stream Is it in Solution?

:

Solvent Type?

Container: Solid Hazardous Waste

Label: 'Halogenated Organics'

Non-Halogenated
e.g., Acetone/MeOH)

Already Halogenated [SSyrel=inler o sl NG REE RS Ty
(e.g.’ DCM) (Downgrades stream to Halogenated)

PR
PR
-

_.-=""Must be re-routed to

Container: Halogenated Solvent Waste

(e.g., DCM, Chloroform stream)
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Figure 1: Decision logic for segregating iodinated pyrimidine waste to prevent cross-
contamination costs.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired/Excess)

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or the original
glass container.

o Labeling: Apply a hazardous waste label.
o Constituents: Write "5-lodo-2-methoxy-4-methylpyrimidine".
o Hazards: Check "Toxic", "Irritant”.[2]
o Tag: Clearly mark "HALOGENATED SOLID".

e Secondary Containment: Place the sealed jar into the satellite accumulation area's
secondary bin.

e Log: Record the mass in the lab's waste inventory log.

Scenario B: Disposal of Reaction Mixtures (Liquid)

If the compound is dissolved in a solvent (e.g., Methanol, Ethyl Acetate, DCM):

« ldentify the Stream: Regardless of the solvent, the presence of the lodo- group mandates the
Halogenated Waste Carboy.

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric acid
waste), which can react with the pyrimidine ring or oxidize the iodine.[2]

o Transfer: Funnel the solution into the carboy.

e Rinsing: Triple rinse the glassware with a minimal amount of compatible solvent and add the
rinsate to the same halogenated carboy.
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Emergency Spill Response Protocol (Solid)

In the event of a benchtop spill of the solid powder, immediate containment is required to
prevent respiratory irritation from dust.[2]

/
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Spill Detected Nitrile Gloves, Goggles, absorbent pads L A > > .
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Click to download full resolution via product page
Figure 2: Operational workflow for cleaning up solid iodinated pyrimidine spills.[2]

Detailed Cleanup Steps:

Isolate: Alert nearby personnel. If the spill is large (>50g) or outside a fume hood, evacuate
the immediate area.[2]

o Dampen: Do not dry sweep. Gently cover the powder with paper towels dampened with
water or a mild detergent. This prevents the generation of airborne dust.[4]

» Collect: Scoop the damp material and towels into a sealable bag or jar.

o Decontaminate: Wipe the surface with a soap solution. lodine compounds can stain; if
staining occurs, a dilute sodium thiosulfate solution can reduce the iodine (turning it
colorless) for easier cleaning, though this is primarily for elemental iodine releases.[2]

o Disposal: The cleanup debris is Hazardous Waste. Do not throw it in the regular trash.

Regulatory & Compliance Context
EPA RCRA Codes

While 5-lodo-2-methoxy-4-methylpyrimidine is not a "Listed" waste (F, K, P, or U lists) by
specific name, it is regulated under the "Characteristic" or "Generator Knowledge" rules.[2]

e Halogenated Solvents (F-List): If mixed with spent halogenated solvents (e.g., Methylene
Chloride), the mixture carries the FO01/F002 code [1].[2][5]
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» Toxicity: Due to the biological activity of pyrimidine derivatives, it should be treated as toxic.

[2]

» Universal Waste Rule: Does not apply.

Storage Requirements[2][6][8][9]

o Temperature: Store at 2-8°C (Refrigerated) to maintain stability and prevent slow
decomposition which could release iodine [2].

e Light: Store in amber vials or dark areas (Light sensitive).

o Segregation: Keep physically separate from strong oxidizers and strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b11805592/docs?utm_src=pdf-body#operational-disposal-guide-5-iodo-2-methoxy-4-methylpyrimidine
https://www.benchchem.com/product/b11805592/docs?utm_src=pdf-body#operational-disposal-guide-5-iodo-2-methoxy-4-methylpyrimidine
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b11805592?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11805592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e 1.1239112-06-1 | 5-lodo-2-methoxy-4-methylpyrimidine [aaronchem.com]
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e 5. wku.edu [wku.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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